Cas no 1608143-72-1 (1,2-dimethyl trans-4,4-difluorocyclopentane-1,2-dicarboxylate)

• Product Name: 1,2-dimethyl trans-4,4-difluorocyclopentane-1,2-dicarboxylate
• CAS No: 1608143-72-1
• MF: C₉H₁₂F₂O₄
• MW: 222.19
• CID: 5101943
• Update Time: 2026-03-03

1,2-dimethyl trans-4,4-difluorocyclopentane-1,2-dicarboxylate Chemical and Physical Properties

Names and Identifiers

• dimethyl (1R,2R)-4,4-difluorocyclopentane-1,2-dicarboxylate
• 1,2-dimethyl trans-4,4-difluorocyclopentane-1,2-dicarboxylate

• Inchi： 1S/C9H12F2O4/c1-14-7(12)5-3-9(10,11)4-6(5)8(13)15-2/h5-6H,3-4H2,1-2H3/t5-,6-/m1/s1
• InChI Key： MVNGFZDAWJMIGV-PHDIDXHHSA-N
• SMILES： [C@@H]1(C(OC)=O)CC(F)(F)C[C@H]1C(OC)=O

Additional information on 1,2-dimethyl trans-4,4-difluorocyclopentane-1,2-dicarboxylate

Recent Advances in the Study of 1,2-dimethyl trans-4,4-difluorocyclopentane-1,2-dicarboxylate (CAS: 1608143-72-1)

In recent years, the compound 1,2-dimethyl trans-4,4-difluorocyclopentane-1,2-dicarboxylate (CAS: 1608143-72-1) has garnered significant attention in the field of chemical biology and pharmaceutical research. This fluorinated cyclopentane derivative has shown promising potential in various applications, including drug discovery, medicinal chemistry, and material science. The unique structural features of this compound, such as the presence of fluorine atoms and ester functional groups, contribute to its distinct chemical and biological properties, making it a valuable candidate for further investigation.

Recent studies have focused on the synthesis and optimization of 1,2-dimethyl trans-4,4-difluorocyclopentane-1,2-dicarboxylate, aiming to improve its yield and purity for large-scale production. Advanced synthetic methodologies, including asymmetric catalysis and fluorination techniques, have been employed to achieve high enantioselectivity and regioselectivity. These efforts have not only enhanced the efficiency of the synthesis but also provided insights into the mechanistic aspects of the reactions involved.

The biological activity of 1,2-dimethyl trans-4,4-difluorocyclopentane-1,2-dicarboxylate has also been a subject of intense research. Preliminary in vitro and in vivo studies have demonstrated its potential as a bioactive molecule with applications in targeting specific enzymes or receptors. For instance, its interaction with certain protein targets has been explored, revealing its ability to modulate biochemical pathways relevant to disease states such as inflammation and cancer. These findings underscore the therapeutic potential of this compound and warrant further investigation.

In addition to its biological applications, 1,2-dimethyl trans-4,4-difluorocyclopentane-1,2-dicarboxylate has been investigated for its utility in material science. The incorporation of fluorine atoms into organic molecules often imparts desirable properties such as increased stability, lipophilicity, and resistance to metabolic degradation. Researchers have explored the use of this compound in the development of novel materials with enhanced performance characteristics, including polymers and coatings with improved durability and chemical resistance.

Despite the progress made, several challenges remain in the study of 1,2-dimethyl trans-4,4-difluorocyclopentane-1,2-dicarboxylate. Issues such as scalability, cost-effectiveness, and environmental impact of its synthesis need to be addressed to facilitate its broader adoption in industrial and pharmaceutical applications. Furthermore, comprehensive toxicological and pharmacokinetic studies are required to fully assess its safety and efficacy in therapeutic contexts.

In conclusion, 1,2-dimethyl trans-4,4-difluorocyclopentane-1,2-dicarboxylate (CAS: 1608143-72-1) represents a promising compound with diverse applications in chemical biology and pharmaceutical research. Ongoing studies continue to uncover its potential, paving the way for innovative solutions in drug development and material science. Future research should focus on overcoming existing challenges and expanding the scope of its applications to fully realize its benefits.